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Compound of Interest

Compound Name: 3'4'-Dimethoxyflavone

Cat. No.: B191118

For Immediate Use by Laboratory and Drug Development Professionals

This document provides comprehensive, procedural guidance for the safe handling and
disposal of 3',4'-Dimethoxyflavone, ensuring the safety of personnel and compliance with
environmental regulations. As a substance classified with acute oral toxicity, stringent
adherence to these protocols is imperative.

Key Hazard and Safety Data

Proper disposal planning begins with a clear understanding of the hazards involved. The
following table summarizes the critical safety data for 3',4'-Dimethoxyflavone.
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Hazard Identification

Specification

GHS Pictogram

l#.GHS06 Skull and Crossbones

Signal Word

Danger

GHS Hazard Statement

H301: Toxic if swallowed

UN Number

UN 2811[1]

Proper Shipping Name

Toxic solid, organic, n.o.s.[1][2][3]

Hazard Class

6.1 (Toxic Substances)[1]

Packing Group

1]

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects

) ) P501: Dispose of contents/container to an
Disposal Precaution _
approved waste disposal plant

Detailed Disposal Protocol

The disposal of 3',4'-Dimethoxyflavone must be managed as hazardous waste. Under no
circumstances should this chemical be disposed of down the drain or in regular trash[4][5].
Evaporation is not an acceptable disposal method[5][6].

Personal Protective Equipment (PPE)

Before handling, ensure the following PPE is worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior to use
and use proper removal technique to avoid skin contact[7].

» Eye Protection: Wear tightly fitting safety goggles or chemical safety glasses[8].

» Lab Coat: Alab coat or other protective clothing is mandatory to prevent skin exposure.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.spectrumchemical.com/media/sds/P1198_AGHS.pdf
https://www.spectrumchemical.com/media/sds/P1198_AGHS.pdf
https://labbox.es/wp-content/uploads/FDS/SDS_EN_10334.pdf
https://cameochemicals.noaa.gov/unna/2811
https://www.spectrumchemical.com/media/sds/P1198_AGHS.pdf
https://www.spectrumchemical.com/media/sds/P1198_AGHS.pdf
https://www.benchchem.com/product/b191118?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Flavone.pdf
https://www.chemicalbook.com/msds/flavone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA or European
Standard EN 149 approved respirator[9].

Waste Segregation and Collection
e Solid Waste:

o Place pure 3',4'-Dimethoxyflavone waste directly into a dedicated, properly labeled
hazardous waste container[4].

o This container must be made of a compatible material, be in good condition, and have a
tightly sealing lid[4].

e Contaminated Materials:

o Items heavily contaminated with 3',4'-Dimethoxyflavone, such as paper towels, gloves,
and spill absorbents, must also be disposed of as hazardous waste[4].

o Seal these materials in a sturdy plastic container or double-bag them in clear poly bags,
sealed with tape[4].

Labeling and Storage

o Labeling: Affix a hazardous waste label to the container. The label must clearly state
"Hazardous Waste" and identify the contents as "3',4'-Dimethoxyflavone”.

o Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory[6]. This area must be away from drains and
incompatible materials. The container must remain closed at all times except when adding
waste.

Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for pickup and final disposal.

« Follow all institutional, local, regional, and national regulations for hazardous waste
disposal[10].
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Empty Container Disposal

An empty container that held 3',4'-Dimethoxyflavone is still considered hazardous. It must be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous chemical waste[11]. Once decontaminated, deface the original label and dispose of
the container according to your institution's guidelines[11].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3',4'-
Dimethoxyflavone and associated waste.
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Caption: Workflow for the safe disposal of 3',4'-Dimethoxyflavone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b191118?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/P1198_AGHS.pdf
https://labbox.es/wp-content/uploads/FDS/SDS_EN_10334.pdf
https://cameochemicals.noaa.gov/unna/2811
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Flavone.pdf
https://www.chemicalbook.com/msds/flavone.pdf
https://www.fishersci.com/store/msds?partNumber=AC119160250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL14161ME&productDescription=3+4+-DIHYDROXYFLAV1+97%25+500MG&vendorId=VN00024248&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b191118#3-4-dimethoxyflavone-proper-disposal-procedures
https://www.benchchem.com/product/b191118#3-4-dimethoxyflavone-proper-disposal-procedures
https://www.benchchem.com/product/b191118#3-4-dimethoxyflavone-proper-disposal-procedures
https://www.benchchem.com/product/b191118#3-4-dimethoxyflavone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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